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(R)-STU104, more commonly known as SRT2104, is a pioneering synthetic small molecule
activator of Sirtuin 1 (SIRT1). SIRT1 is a nicotinamide adenine dinucleotide (NAD+)-dependent
deacetylase that plays a crucial role in cellular metabolism, stress resistance, and longevity. As
a selective SIRT1 activator, SRT2104 has been the subject of extensive preclinical and clinical
research to explore its therapeutic potential in a range of age-related and metabolic diseases.
This technical guide provides a comprehensive overview of the existing literature on SRT2104,
focusing on its mechanism of action, summarizing key quantitative data, and detailing relevant
experimental protocols.

Core Concepts: Mechanism of Action

SRT2104 is a first-in-class, highly selective, and brain-permeable activator of SIRT1.[1] Its
primary mechanism of action involves binding to SIRT1 and inducing a conformational change
that enhances the enzyme's deacetylase activity.[2] This activation is allosteric, meaning
SRT2104 does not bind to the active site but rather to a site that influences the enzyme's
catalytic efficiency. The increased SIRT1 activity leads to the deacetylation of a multitude of
downstream protein targets, thereby modulating numerous signaling pathways.
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The activation of SIRT1 by SRT2104 orchestrates a complex network of molecular pathways

that collectively contribute to its diverse biological effects.[3] Key signaling pathways influenced
by SRT2104-mediated SIRT1 activation include:

Metabolic Regulation: SIRT1 activation enhances mitochondrial biogenesis and function,
improves insulin sensitivity, and regulates glucose and lipid metabolism.[4]

Anti-inflammatory Effects: SRT2104 has demonstrated potent anti-inflammatory properties
by inhibiting the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells)
signaling pathway.[5] SIRT1 deacetylates the p65 subunit of NF-kB, reducing its
transcriptional activity and the subsequent expression of pro-inflammatory cytokines.[6]

Neuroprotection: SRT2104 has shown neuroprotective effects in various models of
neurodegenerative diseases.[7] This is attributed to the deacetylation of targets such as p53
and STAT3, which are involved in apoptosis and inflammation.[3]

Cellular Senescence and Longevity: By activating SIRT1, SRT2104 can influence pathways
related to cellular senescence and has been shown to extend lifespan in preclinical models.

[6]

Quantitative Data Summary

The biological effects of SRT2104 have been quantified in numerous preclinical and clinical

studies. The following tables summarize key findings for easy comparison.

Preclinical Data
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Model
. Treatment L
Parameter Organism/Syst . Key Findings Reference(s)
Details
em
) Extended mean
) Male C57BL/6J 100 mg/kg/day in ]
Lifespan ) ] and maximal [6]
mice diet )
lifespan.

Motor Function

N171-82Q HD

mice

0.5% SRT2104
in diet for 18

weeks

Improved motor
function and
extended

survival.

(8]

Bone Mineral

Density

Male C57BL/6J

mice

100 mg/kg/day in
diet

Enhanced bone

mineral density.

Insulin Sensitivity

Male C57BL/6J

100 mg/kg/day in

Increased insulin

[6]

mice diet sensitivity.
) Male C57BL/6J 100 mg/kg/day in  Decreased
Inflammation ) ] ) ) [6]
mice diet inflammation.

SIRT1 Protein

Levels

Diabetic mice

100 mg/kg/day in
diet for 24 weeks

Increased SIRT1
protein levels
without altering
Sirtl mRNA.

(8]

Oxidative Stress

Diabetic mice

100 mg/kg/day in
diet for 24 weeks

Decreased
testicular

oxidative stress.

[8]

Clinical Trial Data
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Indication

Study Phase

Dosage

Key Findings Reference(s)

Type 2 Diabetes

Phase I

0.25¢, 0.5¢,
1.0g, 2.0g daily
for 28 days

No significant
improvement in
glucose or insulin
control. Modest
beneficial impact  [4]
on lipids. Highly
variable
pharmacokinetic

S.

Psoriasis

Phase I

250mg, 500mg,
1000mg daily for
84 days

Study completed,
detailed results

: [9]
not widely

published.

Ulcerative Colitis

Phase Ib

50mg, 500mg

daily for 8 weeks

Did not
demonstrate

L o [10]
significant clinical

activity.

Healthy Elderly

Volunteers

Phase |

0.5g, 2.0g daily
for 28 days

Generally safe

and well-

tolerated.

Decreased [11]
serum

cholesterol, LDL,

and triglycerides.

Healthy Cigarette
Smokers

Crossover Trial

2.0 g/day for 28
days

Improved lipid

profile (reduced

total cholesterol, [12]
LDL, and

triglycerides).

Signaling Pathways and Experimental Workflows
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To visualize the complex interactions and processes involving SRT2104, the following diagrams
have been generated using the DOT language.

SRT2104-Mediated SIRT1 Signhaling Pathway

SRT2104

activates co-factor

Protein Deacetylation

p53 STAT3 NF-KB (p65) FOXO PGC-1a

' :
) (

Click to download full resolution via product page

Caption: SRT2104 activates SIRT1, leading to the deacetylation of key proteins and modulating
multiple downstream pathways.

Experimental Workflow for Assessing SRT2104 Efficacy
in a Hindlimb Unloading Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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